Cas no 53545-96-3 (Hexanenitrile, 6-bromo-2,2-dimethyl-)

Hexanenitrile, 6-bromo-2,2-dimethyl- structure
53545-96-3 structure
Product Name:Hexanenitrile, 6-bromo-2,2-dimethyl-
CAS No:53545-96-3
MF:C8H14BrN
MW:204.107461452484
CID:366879
PubChem ID:4638215
Update Time:2025-04-19

Hexanenitrile, 6-bromo-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanenitrile, 6-bromo-2,2-dimethyl-
    • 2,2-Dimethyl-6-Bromohexanenitrile
    • 6-bromo-2,2-dimethylHexanenitrile
    • 5-Cyano-5-methyl-1-bromohexane
    • 6-bromo-2,2-dimethyl-hexanenitrile
    • 6-bromo-2,2-dimethylhexanitrile
    • 6-bromo-2,2-dimethylhexanonitrile
    • Brom-6-dimethyl-2,2-capronitril
    • Hexanenitrile,6-bromo-2,2-dimethyl
    • BBBNHHFFABZOEK-UHFFFAOYSA-N
    • AKOS025295433
    • FT-0754122
    • SCHEMBL986538
    • J-802159
    • 5-cyano-5-methyl1-bromohexane
    • 53545-96-3
    • DTXSID30405069
    • 6-Bromo-2,2-dimethylhexanenitrile, 97%
    • DA-36505
    • Inchi： 1S/C8H14BrN/c1-8(2,7-10)5-3-4-6-9/h3-6H2,1-2H3
    • InChI Key： BBBNHHFFABZOEK-UHFFFAOYSA-N
    • SMILES： BrCCCCC(C#N)(C)C

Computed Properties

  • Exact Mass: 203.03100
  • Monoisotopic Mass: 203.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.197 g/mL at 25 °C(lit.)
  • Boiling Point: 92 °C0.6 mm Hg(lit.)
  • Flash Point: 130 °F
  • Refractive Index: n20/D 1.465(lit.)
  • PSA: 23.79000
  • LogP: 3.10138

Hexanenitrile, 6-bromo-2,2-dimethyl- Security Information

  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R26

Hexanenitrile, 6-bromo-2,2-dimethyl- Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Hexanenitrile, 6-bromo-2,2-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1651431-25g
6-Bromo-2,2-dimethylhexanenitrile
 53545-96-3 98%
25g
 ￥35137.00 2024-05-09

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